Cas no 1001519-18-1 (1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 1001519-18-1
• MF: C₁₂H₁₁F₂N₃O₃
• MW: 283.230849504471
• MDL: MFCD05861659
• CID: 3059699
• PubChem ID: 7018635
• Update Time: 2025-11-02

1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((2,4-Difluorophenoxy)methyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• AKOS B022926
• ART-CHEM-BB B022926
• 1-(2,4-DIFLUORO-PHENOXYMETHYL)-3,5-DIMETHYL-4-NITRO-1H-PYRAZOLE
• 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethyl-4-nitropyrazole
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethyl-4-nitro-pyrazole
• STK349920
• 1-[(2,4-difluorophenoxy)methyl]-3,5-dimethyl-4-nitro-1H-pyrazole
• CS-0439640
• EN300-230042
• 1-(2,4-DIFLUOROPHENOXYMETHYL)-3,5-DIMETHYL-4-NITROPYRAZOLE
• BBL040141
• 1001519-18-1
• AKOS000311363

• MDL： MFCD05861659
• Inchi： 1S/C12H11F2N3O3/c1-7-12(17(18)19)8(2)16(15-7)6-20-11-4-3-9(13)5-10(11)14/h3-5H,6H2,1-2H3
• InChI Key： OIBQNBUQDFXKSN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCN1C(C)=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 283.07684755Da
• Monoisotopic Mass: 283.07684755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole

Comprehensive Guide to 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole (CAS No. 1001519-18-1)

1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole (CAS No. 1001519-18-1) is a specialized nitro-substituted pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. Its unique structure, featuring a difluorophenoxy group and a nitro substituent, makes it a valuable intermediate in the synthesis of novel drug candidates and crop protection agents.

The growing interest in pyrazole-based compounds is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole for its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development. Its fluorinated aromatic moiety enhances metabolic stability, a key consideration in modern drug design.

In agrochemical applications, this compound shows promise as a precursor for next-generation pesticides. The nitro group and pyrazole core contribute to its potential herbicidal or fungicidal activity, addressing the global demand for more efficient and environmentally friendly crop protection solutions. Recent studies highlight its structural similarity to commercially successful pyrazole-containing agrochemicals.

The synthesis of 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole typically involves multi-step organic reactions, including nucleophilic substitution and nitration processes. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure high purity and proper characterization of this compound, which is crucial for research applications.

From a commercial perspective, CAS 1001519-18-1 has gained attention in the fine chemicals market, particularly among suppliers specializing in pharmaceutical intermediates. The compound's market value is influenced by the expanding research into fluorinated heterocycles and the continuous development of nitro-containing bioactive molecules.

Storage and handling of 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation when working with this compound in powder form.

The future research directions for this compound may focus on exploring its structure-activity relationships and potential modifications to enhance its biological properties. With the increasing importance of fluorine-containing pharmaceuticals and sustainable agrochemicals, 1001519-18-1 represents an interesting case study in the design of functionalized heterocyclic compounds.

For researchers interested in pyrazole chemistry or fluorinated building blocks, 1-(2,4-difluorophenoxy)methyl-3,5-dimethyl-4-nitro-1H-pyrazole offers numerous possibilities for innovation. Its combination of fluorine atoms, nitro group, and pyrazole ring creates a versatile molecular platform for various chemical transformations and biological applications.